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Compound of Interest

Compound Name: C12-SPM

Cat. No.: B10856022

The identity of "C12-SPM" requires clarification to provide a detailed and accurate biosynthesis
pathway. The current scientific literature does not readily identify a specialized pro-resolving
mediator (SPM) by this specific designation.

Specialized pro-resolving mediators are a superfamily of lipid signaling molecules that play a
crucial role in the resolution of inflammation.[1][2] They are biosynthesized from
polyunsaturated fatty acids (PUFAS) through a series of enzymatic reactions.[3][4] The
nomenclature of these mediators, such as resolvins, lipoxins, protectins, and maresins, is
typically based on their precursor molecule and resolution-stimulating activity.

To proceed with a comprehensive technical guide on the biosynthesis of the specific molecule
of interest, please clarify the full name or chemical structure of "C12-SPM." This will enable a
focused and accurate description of its unique biosynthetic pathway, including:

o Precursor Molecule: Identification of the specific C12 fatty acid that serves as the substrate
for its synthesis.

o Key Enzymes: Delineation of the specific lipoxygenases (LOX), cyclooxygenases (COX), or
cytochrome P450 (CYP) enzymes involved in the catalytic conversions.

» Intermediate Steps: A detailed map of the metabolic intermediates formed during the
biosynthesis.
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o Cellular Context: The specific cell types and conditions under which this pathway is
activated.

Once the identity of "C12-SPM" is established, a detailed guide incorporating quantitative data,
experimental protocols, and pathway visualizations will be generated to meet the needs of
researchers, scientists, and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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